Cas no 120640-84-8 (6-bromo-5-methyl-2H-triazolo[4,5-b]pyridine)

• Product Name: 6-bromo-5-methyl-2H-triazolo[4,5-b]pyridine
• CAS No: 120640-84-8
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• CID: 2759931
• PubChem ID: 53485287
• Update Time: 2025-04-21

6-bromo-5-methyl-2H-triazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-methyl-2H-triazolo[4,5-b]pyridine
• 6-Bromo-5-methyl-v-triazolo[4,5-b]pyridine
• 6-Brom-5-methyl-1H-[1,2,3]triazolo[4,5-b]pyridin
• 6-bromo-5-methyl-1H-[1,2,3]triazolo[4,5-b]pyridine
• 6-BROMO-5-METHYL-1H-TRIAZOLO[4,5-B]PYRIDINE
• 6-Bromo-5-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine
• DTXSID90704484
• DB-082652
• 120640-84-8

• Inchi： 1S/C6H5BrN4/c1-3-4(7)2-5-6(8-3)10-11-9-5/h2H,1H3,(H,8,9,10,11)
• InChI Key： ZNQHBIRRZYMVTE-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(=NNN=2)N=C1C

Computed Properties

• Exact Mass: 225.98500
• Monoisotopic Mass: 211.96976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46000
• LogP: 1.73220